Cas no 38568-24-0 (Methyl 5-DOXYL-stearate, Free Radical)

• Product Name: Methyl 5-DOXYL-stearate, Free Radical
• CAS No: 38568-24-0
• MF: C₂₃H₄₄NO₄
• MW: 398.599767684937
• CID: 296785
• PubChem ID: 24855315
• Update Time: 2025-10-12

Methyl 5-DOXYL-stearate, Free Radical Chemical and Physical Properties

Names and Identifiers

• 3-Oxazolidinyloxy,2-(4-methoxy-4-oxobutyl)-4,4-dimethyl-2-tridecyl-
• methyl 4-(3-λ¹-oxidanyl-4,4-dimethyl-2-tridecyl-1,3-oxazolidin-2-yl)butanoate
• 5-Doxylstearate methyl ester
• 5-Doxylstearic acid methyl ester
• 5-MeSL
• methyl 5-DOXYL-stearate
• Methyl 5-DOXYL-stearate,free radical
• DTXSID70959430
• 38568-24-0
• 2-(4-Methoxy-4-oxobutyl)-4,4-dimethyl-2-tridecyl-3-oxazolidinyloxy
• 3-Oxazolidinyloxy, 2-(4-methoxy-4-oxobutyl)-4,4-dimethyl-2-tridecyl-
• [2-(4-methoxy-4-oxobutyl)-4,4-dimethyl-2-tridecyl-1,3-oxazolidin-3-yl]oxidanyl
• 2-(3-methoxycarbonyl-propyl)-4,4-dimethyl-2-tridecyl-oxazolidin-3-yloxyl
• methyl 4-(3-oxyl-4,4-dimethyl-2-tridecyl-1,3-oxazolidine-2-yl)butanoate
• 2-(4-Methoxy-4-oxobutyl)-4,4-dimethyl-2-tridecyl-3-oxazolidinyloxy, free radical
• CHEBI:184309
• 5-DOXYL-stearic acid methyl ester
• Methyl 5-DOXYL-stearate, free radical
• Methyl 5-DOXYL-stearate, Free Radical

• MDL： MFCD00010543
• Inchi： 1S/C23H44NO4/c1-5-6-7-8-9-10-11-12-13-14-15-18-23(19-16-17-21(25)27-4)24(26)22(2,3)20-28-23/h5-20H2,1-4H3
• InChI Key： XKWHHWBOJRTEHX-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)N(C1(CCCC(=O)OC)CCCCCCCCCCCCC)[O] |^1:27|

Computed Properties

• Exact Mass: 398.32700
• Monoisotopic Mass: 398.32703388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 17
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.2
• Topological Polar Surface Area: 39.8Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 481.1±38.0 °C at 760 mmHg
• Flash Point: Fahrenheit: 141.8 ° f
  Celsius: 61 ° c
  
• PSA: 38.77000
• LogP: 6.12130
• Vapor Pressure: 0.0±2.6 mmHg at 25°C

Methyl 5-DOXYL-stearate, Free Radical Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C

Additional information on Methyl 5-DOXYL-stearate, Free Radical

Methyl 5-DOXYL-stearate, Free Radical: A Comprehensive Overview in Chemical and Biomedical Applications

Methyl 5-DOXYL-stearate, Free Radical (CAS No. 38568-24-0) is a specialized chemical compound that has garnered significant attention in the fields of chemical biology and biomedical research. This compound, characterized by its unique structural properties, plays a pivotal role in various applications ranging from drug delivery systems to advanced material science. The presence of the DOXYL (2,6-dimethylphenyl) group in its molecular structure imparts distinct reactivity and functionality, making it a valuable tool for researchers exploring innovative solutions in molecular chemistry.

The chemical formula of Methyl 5-DOXYL-stearate, Free Radical can be represented as C₂₃H₄₀O₃, reflecting its composition of carbon, hydrogen, and oxygen atoms. This molecular structure not only contributes to its stability but also enhances its compatibility with a wide range of biological and synthetic environments. The compound's free radical nature further underscores its potential in catalytic processes and as an intermediate in the synthesis of more complex molecules.

In recent years, Methyl 5-DOXYL-stearate, Free Radical has been extensively studied for its applications in biomedical research. One of the most notable areas of interest is its use in drug delivery systems. The compound's ability to interact with biological membranes makes it an excellent candidate for creating targeted drug delivery mechanisms. Researchers have leveraged its properties to develop novel formulations that enhance the bioavailability and therapeutic efficacy of various pharmaceutical compounds.

The free radical nature of Methyl 5-DOXYL-stearate, Free Radical also makes it a valuable asset in polymer chemistry. Its reactivity allows for the creation of advanced materials with tailored properties, such as improved durability and biodegradability. These characteristics are particularly relevant in the development of sustainable materials that align with global environmental goals. Recent studies have demonstrated its potential in creating next-generation bioplastics that offer a greener alternative to traditional petroleum-based plastics.

Beyond its applications in drug delivery and material science, Methyl 5-DOXYL-stearate, Free Radical has shown promise in the field of bioimaging. The compound's ability to generate reactive oxygen species (ROS) under specific conditions makes it useful for developing contrast agents for medical imaging techniques. These contrast agents can enhance the visibility of biological tissues and structures, aiding in more accurate diagnoses and treatment planning.

The synthesis of Methyl 5-DOXYL-stearate, Free Radical involves a series of carefully controlled chemical reactions that highlight the compound's complexity and versatility. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that researchers have access to high-quality material for their experiments. These methodologies often incorporate green chemistry principles, minimizing waste and reducing environmental impact.

The latest research on Methyl 5-DOXYL-stearate, Free Radical has uncovered new insights into its potential applications in regenerative medicine. Studies suggest that the compound can stimulate cell proliferation and tissue repair when used in conjunction with biomaterial scaffolds. This opens up possibilities for developing innovative therapies for injuries and degenerative diseases, where traditional treatments may fall short.

In conclusion, Methyl 5-DOXYL-stearate, Free Radical (CAS No. 38568-24-0) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for researchers exploring cutting-edge solutions in drug delivery, material science, bioimaging, and regenerative medicine. As research continues to evolve, it is likely that even more applications will be discovered, further solidifying the compound's importance in modern chemistry.